Cas no 2418682-50-3 (3-{(tert-butoxy)carbonyl(methyl)amino}-2,4,6-trimethyl-5-2-(trimethylsilyl)ethynylbenzoic acid)

• Product Name: 3-{(tert-butoxy)carbonyl(methyl)amino}-2,4,6-trimethyl-5-2-(trimethylsilyl)ethynylbenzoic acid
• CAS No: 2418682-50-3
• MF: C₂₁H₃₁NO₄Si
• MW: 389.560647249222
• CID: 5678046
• PubChem ID: 165785137
• Update Time: 2025-06-11

3-{(tert-butoxy)carbonyl(methyl)amino}-2,4,6-trimethyl-5-2-(trimethylsilyl)ethynylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-26631597
• 3-{[(tert-butoxy)carbonyl](methyl)amino}-2,4,6-trimethyl-5-[2-(trimethylsilyl)ethynyl]benzoic acid
• 2418682-50-3
• 3-{(tert-butoxy)carbonyl(methyl)amino}-2,4,6-trimethyl-5-2-(trimethylsilyl)ethynylbenzoic acid

• Inchi： 1S/C21H31NO4Si/c1-13-16(11-12-27(8,9)10)14(2)18(15(3)17(13)19(23)24)22(7)20(25)26-21(4,5)6/h1-10H3,(H,23,24)
• InChI Key： VVWSPTLVEYELOS-UHFFFAOYSA-N
• SMILES： [Si](C#CC1=C(C)C(C(=O)O)=C(C)C(=C1C)N(C)C(=O)OC(C)(C)C)(C)(C)C

Computed Properties

• Exact Mass: 389.20223500g/mol
• Monoisotopic Mass: 389.20223500g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8Ų

Additional information on 3-{(tert-butoxy)carbonyl(methyl)amino}-2,4,6-trimethyl-5-2-(trimethylsilyl)ethynylbenzoic acid

Introduction to 3-{(tert-butoxy)carbonyl(methyl)amino}-2,4,6-trimethyl-5-2-(trimethylsilyl)ethynylbenzoic acid (CAS No. 2418682-50-3)

3-{(tert-butoxy)carbonyl(methyl)amino}-2,4,6-trimethyl-5-2-(trimethylsilyl)ethynylbenzoic acid, identified by its CAS number 2418682-50-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a benzoic acid core substituted with various functional groups. The presence of a (tert-butoxy)carbonyl(methyl)amino moiety and a trimethylsilyl ethynyl group at the 5-position introduces unique chemical properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for drug discovery initiatives.

The structural composition of this compound is meticulously designed to enhance its reactivity and compatibility with biological systems. The benzoic acid backbone is a well-established scaffold in medicinal chemistry, known for its stability and ability to interact with biological targets. The (tert-butoxy)carbonyl(methyl)amino group serves as a protective group for the amine functionality, ensuring controlled reactivity during synthetic transformations. This protective group can be later removed under specific conditions to reveal the underlying amine, which can then be further functionalized for the development of novel bioactive molecules.

The trimethylsilyl ethynyl substituent at the 5-position of the benzoic acid ring introduces a highly reactive alkyne moiety. Alkynes are versatile building blocks in organic synthesis and have been extensively utilized in the construction of complex molecular architectures. The trimethylsilyl (TMS) group provides stability to the alkyne while allowing for selective deprotection under mild conditions. This feature makes the compound particularly useful in cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings, which are widely employed in the synthesis of biaryl compounds and other complex heterocycles.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from benzoic acid derivatives due to their demonstrated biological activity. Benzoic acid and its derivatives have been shown to exhibit a wide range of pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer effects. The structural features of 3-{(tert-butoxy)carbonyl(methyl)amino}-2,4,6-trimethyl-5-2-(trimethylsilyl)ethynylbenzoic acid position it as a promising candidate for further exploration in these areas.

One of the most compelling aspects of this compound is its potential application in the synthesis of protease inhibitors. Proteases are enzymes that play critical roles in various biological processes, and their inhibition has been a major focus in drug development efforts. The benzoic acid moiety can be used to target specific protease active sites, while the protected amine group can be modified to enhance binding affinity through hydrogen bonding or salt bridge interactions. Additionally, the alkyne functionality can be incorporated into peptidomimetic structures or used to link multiple pharmacophores together, leading to highly potent and selective inhibitors.

Recent advancements in computational chemistry have also highlighted the utility of this compound in virtual screening campaigns. Molecular docking studies have shown that derivatives of benzoic acid can effectively bind to various protein targets by leveraging their aromatic rings and functional groups. The presence of multiple substituents on the benzoic acid core allows for fine-tuning of binding interactions, making it possible to design molecules with high specificity for target proteins involved in diseases such as cancer and neurodegeneration.

The synthesis of 3-{(tert-butoxy)carbonyl(methyl)amino}-2,4,6-trimethyl-5-2-(trimethylsilyl)ethynylbenzoic acid involves multi-step organic transformations that showcase modern synthetic methodologies. Key steps include the protection of the amine group with a (tert-butoxy)carbonyl(methyl)amino moiety followed by selective functionalization at the 5-position with a trimethylsilyl ethynyl group. These synthetic strategies highlight the importance of protecting groups in facilitating selective reactions and ensuring high yields.

The use of trimethylsilyl ethynyl groups has gained prominence due to their stability under various reaction conditions and their ability to participate in diverse organic transformations. This functionality has been particularly useful in constructing complex molecular architectures through cross-coupling reactions with boronic acids or halogenated compounds. The silylation step also provides an additional layer of control over reaction outcomes by protecting sensitive functional groups from unwanted side reactions.

In conclusion,3-{(tert-butoxy)carbonyl(methyl)amino}-2,4,6-trimethyl-5-2-(trimethylsilyl)ethynylbenzoic acid (CAS No. 2418682-50-3) represents an intriguing compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules targeting various diseases. As research continues to uncover new applications for benzoic acid derivatives, this compound is poised to play an important role in advancing therapeutic strategies across multiple therapeutic areas.